Cas no 887891-71-6 (N-(2-methoxyphenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(2-methoxyphenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide
• CAS No: 887891-71-6
• MF: C₂₃H₁₇N₃O₆
• MW: 431.397585630417
• CID: 5976846
• PubChem ID: 16814332
• Update Time: 2025-10-05

N-(2-methoxyphenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide
• N-(2-methoxyphenyl)-3-(4-nitrobenzamido)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(2-methoxyphenyl)-3-[(4-nitrobenzoyl)amino]-
• 887891-71-6
• AKOS024594190
• F0666-0189
• AB00671400-01
• N-(2-methoxyphenyl)-3-[(4-nitrobenzoyl)amino]-1-benzofuran-2-carboxamide

• Inchi： 1S/C23H17N3O6/c1-31-19-9-5-3-7-17(19)24-23(28)21-20(16-6-2-4-8-18(16)32-21)25-22(27)14-10-12-15(13-11-14)26(29)30/h2-13H,1H3,(H,24,28)(H,25,27)
• InChI Key： VRIYDPACUAAMIS-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=C([N+]([O-])=O)C=C2)=C1C(NC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 431.11173527g/mol
• Monoisotopic Mass: 431.11173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• Boiling Point: 518.0±50.0 °C(Predicted)
• pka: 10.59±0.43(Predicted)

Additional information on N-(2-methoxyphenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide

N-(2-Methoxyphenyl)-3-(4-Nitrobenzamido)-1-Benzofuran-2-Carboxamide: A Comprehensive Overview

The compound N-(2-methoxyphenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide (CAS No. 887891-71-6) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzofurans, which are known for their unique aromatic properties and versatile chemical reactivity. The molecule's structure incorporates a benzofuran ring system, a methoxyphenyl group, and a nitrobenzamido substituent, making it a complex yet intriguing compound for research and development.

Recent studies have highlighted the importance of benzofuran derivatives in the field of pharmacology, particularly in the development of novel drug candidates. The 4-nitrobenzamido group within this compound is known to exhibit strong bioactivity, making it a valuable component in the design of potential therapeutic agents. Researchers have explored its role in inhibiting specific enzymes and proteins associated with various diseases, including cancer and neurodegenerative disorders.

The synthesis of N-(2-methoxyphenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and oxidations. The incorporation of the methoxyphenyl group enhances the molecule's solubility and stability, while the nitrobenzamido substituent contributes to its bioavailability and target specificity. These properties make it an ideal candidate for further exploration in drug discovery programs.

In addition to its pharmacological applications, this compound has shown promise in materials science. The benzofuran core provides excellent electronic properties, making it suitable for use in organic electronics and optoelectronic devices. Recent advancements in nanotechnology have enabled the integration of this compound into thin-film transistor (TFT) applications, where its unique electronic characteristics enhance device performance.

Environmental considerations are also a critical aspect of this compound's research. Studies have focused on its biodegradability and eco-friendly synthesis pathways to minimize its ecological footprint. Researchers have developed sustainable methods for synthesizing N-(2-methoxyphenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide, ensuring that its production aligns with green chemistry principles.

The versatility of this compound is further evidenced by its application in analytical chemistry. Its ability to act as a selective adsorbent for trace metals has been explored in recent studies, offering new possibilities for environmental monitoring and remediation efforts.

In conclusion, N-(2-methoxyphenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide (CAS No. 887891-71-6) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, combined with cutting-edge research findings, positions it as a key player in advancing scientific innovation and industrial applications.